Cas no 93504-86-0 (Pentanedioic acid, monobutyl ester)

• Product Name: Pentanedioic acid, monobutyl ester
• CAS No: 93504-86-0
• MF: C₉H₁₅O₄
• MW: 187.213003396988
• CID: 752675
• PubChem ID: 22057024
• Update Time: 2025-04-19

Pentanedioic acid, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, monobutyl ester
• 5-butoxy-5-oxopentanoate
• 93504-86-0
• DTXSID20622107

• Inchi： 1S/C9H16O4/c1-2-3-7-13-9(12)6-4-5-8(10)11/h2-7H2,1H3,(H,10,11)/p-1
• InChI Key： UGWQNYIVMNOSRS-UHFFFAOYSA-M
• SMILES： O(C(CCCC(=O)[O-])=O)CCCC

Computed Properties

• Exact Mass: 187.09703396g/mol
• Monoisotopic Mass: 187.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų